Cas no 142646-58-0 (4,4'-Dinonyl-2,2’-bipyridine)

• Product Name: 4,4'-Dinonyl-2,2’-bipyridine
• CAS No: 142646-58-0
• MF: C₂₈H₄₄N₂
• MW: 408.6624
• MDL: MFCD00800915
• CID: 64731
• PubChem ID: 24871818
• Update Time: 2025-10-19

4,4'-Dinonyl-2,2’-bipyridine Chemical and Physical Properties

Names and Identifiers

• 4,4'-dinonyl-2,2'-dipyridyl
• 4 4'-DINONYL-2 2'-DIPYRIDYL 97
• 4,4'-Dinonyl-2,2'-bipyridine
• 4,4 -DINOYL-2,2 -DIPYRIDYL
• 4,4'-Bis(nonyl)-2,2'-bipyridine
• 4,4'-Dinonyl-2,2'-bipyridyl
• 4,4'-Di-n-nonyl-2,2'-bipyridine
• 4,4′-Dinonyl-2,2′-dipyridyl
• 4-nonyl-2-(4-nonylpyridin-2-yl)pyridine
• dNbpy
• 4,4'-Di-n-nonyl-2,2'-bipyridyl
• 4,4'-Di-n-nonyl-2,2'-dipyridyl
• 2,2'-Bipyridine, 4,4'-dinonyl-
• AK161868
• BPDN01
• EOS209
• BCP12659
• C28H44N2
• 4,4'-di-n-nonyl-2,2'-bipyridin
• 4,4\\'-Dinonyl-2,2\\'-bipyridine
• 4,4/'-Dinonyl-2,2/'-bipyridine
• CS-W004604
• 4,4 inverted exclamation mark -Dinonyl-2,2 inverted exclamation mark -bipyridine
• 4,4'-Bis(nonyl)-2,2'-bipyridine;4,4'-Dinonyl-2,2'-bipyridyl
• YSWG784
• SCHEMBL529596
• AC-8992
• AKOS015839917
• W-200541
• SY066863
• E10016
• DS-7419
• 4,4 inverted exclamation marka-Dinonyl-2,2 inverted exclamation marka-dipyridyl
• MFCD00800915
• 4,4'-Dinonyl-2,2'-dipyridyl, 97%
• D3917
• 4,4'-DINONYL [2,2']BIPYRIDINE
• VHJFWJXYEWHCGD-UHFFFAOYSA-N
• DTXSID30401566
• 142646-58-0
• DTXCID10352421
• 4,4'-Dinonyl-2,2’-bipyridine

• MDL： MFCD00800915
• Inchi： 1S/C28H44N2/c1-3-5-7-9-11-13-15-17-25-19-21-29-27(23-25)28-24-26(20-22-30-28)18-16-14-12-10-8-6-4-2/h19-24H,3-18H2,1-2H3
• InChI Key： VHJFWJXYEWHCGD-UHFFFAOYSA-N
• SMILES： N1C([H])=C([H])C(=C([H])C=1C1C([H])=C(C([H])=C([H])N=1)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 408.35000
• Monoisotopic Mass: 408.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 10.7

Experimental Properties

• Density: 0.933
• Melting Point: 61-63 °C (lit.)
• Boiling Point: 522.4 °C at 760 mmHg
• Flash Point: 522.4 °C at 760 mmHg
• Refractive Index: 1.51
• PSA: 25.78000
• LogP: 8.72980

4,4'-Dinonyl-2,2’-bipyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4,4'-Dinonyl-2,2’-bipyridine

Recent Advances in the Application of 4,4'-Dinonyl-2,2’-bipyridine (CAS: 142646-58-0) in Chemical Biology and Pharmaceutical Research

The compound 4,4'-Dinonyl-2,2’-bipyridine (CAS: 142646-58-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a lipophilic derivative of 2,2’-bipyridine, this molecule exhibits unique properties that make it particularly useful in metal coordination chemistry, catalysis, and drug delivery systems. This research brief synthesizes the latest findings on this compound, highlighting its potential in advancing biomedical sciences.

Recent studies have explored the role of 4,4'-Dinonyl-2,2’-bipyridine as a chelating agent for transition metals, particularly in the development of novel catalysts for organic transformations. Its long alkyl chains enhance solubility in non-polar solvents, enabling applications in homogeneous catalysis under mild conditions. A 2023 study published in the Journal of Organometallic Chemistry demonstrated its efficacy in palladium-catalyzed cross-coupling reactions, achieving yields exceeding 90% for various aryl-aryl bond formations.

In pharmaceutical applications, researchers have investigated the compound's potential in drug formulation and delivery. The lipophilic nature of 4,4'-Dinonyl-2,2’-bipyridine allows for improved membrane permeability, making it valuable for enhancing the bioavailability of hydrophobic drugs. A recent patent application (WO2023056789) describes its use in nanoparticle-based drug delivery systems, where it serves as both a stabilizer and functional component for targeted cancer therapies.

Structural modifications of 4,4'-Dinonyl-2,2’-bipyridine have led to the development of new luminescent probes for biological imaging. Research published in ACS Chemical Biology (2024) reported the synthesis of ruthenium complexes incorporating this ligand, which exhibited exceptional photostability and cell-membrane permeability for long-term live-cell imaging applications. These findings open new possibilities for real-time monitoring of cellular processes.

The compound's role in supramolecular chemistry has also been a focus of recent investigations. Its ability to form stable complexes with various metal ions has been exploited in the design of molecular machines and sensors. A Nature Chemistry publication (2023) detailed the creation of a redox-switchable molecular rotor system using 4,4'-Dinonyl-2,2’-bipyridine as the coordinating ligand, demonstrating potential applications in nanoscale devices.

Despite these advances, challenges remain in optimizing the compound's specificity and reducing potential cytotoxicity in biological applications. Current research directions include the development of water-soluble derivatives and the exploration of its interactions with biological macromolecules. Ongoing clinical trials (NCT05874292) are evaluating its safety profile as a component in novel anticancer formulations.

In conclusion, 4,4'-Dinonyl-2,2’-bipyridine (CAS: 142646-58-0) continues to emerge as a multifunctional tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from catalysis to biomedical imaging, positioning it as a valuable compound for future innovations in drug development and molecular engineering. Further research should focus on expanding its therapeutic applications while addressing current limitations in biological compatibility.